![molecular formula C19H23N5OS B5507803 4-[1-(2-methoxyethyl)-1H-imidazol-2-yl]-1-(5-phenyl-1,3,4-thiadiazol-2-yl)piperidine](/img/structure/B5507803.png)
4-[1-(2-methoxyethyl)-1H-imidazol-2-yl]-1-(5-phenyl-1,3,4-thiadiazol-2-yl)piperidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
This compound is a derivative of imidazole, a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . It is also known as 1, 3-diazole . It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen .
Molecular Structure Analysis
The molecular structure of this compound includes an imidazole ring attached to a piperidine ring via a methoxyethyl group . The imidazole ring is also attached to a phenyl ring via a thiadiazol group .Scientific Research Applications
Pharmaceutical Analysis and Development
In the realm of pharmaceutical analysis, compounds related to 4-[1-(2-methoxyethyl)-1H-imidazol-2-yl]-1-(5-phenyl-1,3,4-thiadiazol-2-yl)piperidine, such as imidazole derivatives, are explored for their broad-spectrum antifungal efficacy. These compounds have been advantageous over other derivatives, offering sustained blood levels post-oral administration, which is crucial for treating various superficial and systematic mycoses (Shamsipur & Jalali, 2000).
Antitubercular Activity
Research into antitubercular applications has yielded promising results, with certain Mannich bases of imidazo[2,1-b][1,3,4]thiadiazoles demonstrating significant activity against Mycobacterium tuberculosis. This discovery underscores the potential of these compounds in enhancing pharmacological activities against tuberculosis, showcasing the importance of structural variations in medicinal chemistry (Badiger & Khazi, 2013).
Antioxidant, Antitumor, and Antimicrobial Activities
The synthesis and evaluation of 4-methyl-N'-(3-alkyl-2r,6c-diarylpiperidin-4-ylidene)-1,2,3-thiadiazole-5-carbohydrazides have revealed compounds with notable antioxidant, antitumor, and antimicrobial activities. These findings suggest the potential of such compounds in developing potent anti-tumor and anti-microbial agents, highlighting the diverse therapeutic applications of these chemical structures (Paulrasu et al., 2014).
Cytotoxic Activity
Further research into novel N-Pyridinyl-2-(6-phenylimidazo[2,1-b]thiazol-3-yl)acetamide Derivatives has demonstrated potential cytotoxic activity against human cancer cell lines, including HepG2 and MDA-MB-231. Such studies are pivotal in identifying new chemotherapeutic agents, emphasizing the role of structural optimization in enhancing drug efficacy (Ding et al., 2012).
properties
IUPAC Name |
2-[4-[1-(2-methoxyethyl)imidazol-2-yl]piperidin-1-yl]-5-phenyl-1,3,4-thiadiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23N5OS/c1-25-14-13-23-12-9-20-17(23)15-7-10-24(11-8-15)19-22-21-18(26-19)16-5-3-2-4-6-16/h2-6,9,12,15H,7-8,10-11,13-14H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WDHFWDAOUYOXAS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCN1C=CN=C1C2CCN(CC2)C3=NN=C(S3)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23N5OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
369.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.